Cas no 2770451-74-4 ((9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate)

(9H-Fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate is a chiral carbamate derivative featuring a fluorenylmethyl (Fmoc) protecting group and a terminal alkyne moiety. The Fmoc group enhances solubility in organic solvents and facilitates selective deprotection under mild basic conditions, making it suitable for peptide synthesis and other stepwise coupling applications. The (3R)-4,4-dimethylpent-1-yn-3-yl backbone provides steric hindrance and stereochemical control, useful in asymmetric synthesis. Its terminal alkyne functionality allows for click chemistry applications, such as Cu-catalyzed azide-alkyne cycloaddition (CuAAC). This compound is particularly valuable in medicinal chemistry and materials science for constructing complex molecular architectures with high precision.
(9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate structure
2770451-74-4 structure
Product Name:(9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate
CAS No:2770451-74-4
MF:C22H23NO2
MW:333.42352604866
CID:6038976
PubChem ID:165992388
Update Time:2025-06-13

(9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2770451-74-4
    • EN300-37397502
    • (9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate
    • Inchi: 1S/C22H23NO2/c1-5-20(22(2,3)4)23-21(24)25-14-19-17-12-8-6-10-15(17)16-11-7-9-13-18(16)19/h1,6-13,19-20H,14H2,2-4H3,(H,23,24)/t20-/m0/s1
    • InChI Key: ITDJNXYXZBNGEG-FQEVSTJZSA-N
    • SMILES: O(C(N[C@@H](C#C)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 333.172878976g/mol
  • Monoisotopic Mass: 333.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 38.3Ų

(9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37397502-0.05g
(9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate
2770451-74-4
0.05g
$1500.0 2023-07-06
Enamine
EN300-37397502-0.1g
(9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate
2770451-74-4
0.1g
$1572.0 2023-07-06
Enamine
EN300-37397502-0.25g
(9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate
2770451-74-4
0.25g
$1642.0 2023-07-06
Enamine
EN300-37397502-0.5g
(9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate
2770451-74-4
0.5g
$1714.0 2023-07-06
Enamine
EN300-37397502-1.0g
(9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate
2770451-74-4
1.0g
$1785.0 2023-07-06
Enamine
EN300-37397502-2.5g
(9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate
2770451-74-4
2.5g
$3501.0 2023-07-06
Enamine
EN300-37397502-5.0g
(9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate
2770451-74-4
5.0g
$5179.0 2023-07-06
Enamine
EN300-37397502-10.0g
(9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate
2770451-74-4
10.0g
$7681.0 2023-07-06

Additional information on (9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate (CAS No. 2770451-74-4)

The compound (9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate, identified by its CAS No. 2770451-74-4, is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. This molecule features a fluorenylmethyl (Fmoc) protecting group, a cornerstone in peptide chemistry, and a unique 4,4-dimethylpent-1-yn-3-yl moiety, which contributes to its stereoselective reactivity. Its structural complexity and chiral center (3R configuration) make it a valuable intermediate for asymmetric synthesis, particularly in the development of bioactive molecules and advanced materials.

In recent years, the demand for Fmoc-protected compounds like (9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate has surged due to their role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc carbamate applications" or "CAS 2770451-74-4 solubility," reflecting interest in its physicochemical properties and compatibility with green solvents. The compound’s stability under mild acidic conditions and its cleavage via piperidine deprotection align with trends toward sustainable and efficient synthetic methodologies.

The alkynyl group in (9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate enables click chemistry applications, a hotspot in drug discovery and bioconjugation. Queries such as "alkyne-azide cycloaddition with Fmoc compounds" highlight its utility in modular synthesis. Additionally, its tertiary butyl-like (dimethylpentynyl) side chain enhances steric hindrance, a feature often explored in "chiral auxiliaries for asymmetric catalysis"—a trending topic in academic and industrial R&D.

From a regulatory perspective, CAS No. 2770451-74-4 is not classified as hazardous, making it a safer alternative for labs focusing on green chemistry. Its synthesis often involves palladium-catalyzed coupling or enantioselective hydrogenation, techniques frequently discussed in forums on "scalable chiral synthesis." The compound’s crystalline form and high purity (>98%) are critical for reproducibility, addressing common user concerns about "batch-to-batch variability in fine chemicals."

In summary, (9H-fluoren-9-yl)methyl N-[(3R)-4,4-dimethylpent-1-yn-3-yl]carbamate exemplifies the intersection of peptide chemistry, click chemistry, and asymmetric synthesis. Its versatility and alignment with cutting-edge research trends ensure its continued relevance in both academic and industrial settings. For researchers seeking "Fmoc-alkyne building blocks" or "CAS 2770451-74-4 suppliers," this compound offers a robust solution for complex molecular architectures.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.